Cas no 142076-88-8 (5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl-)

5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl- structure
142076-88-8 structure
Product Name:5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl-
CAS No:142076-88-8
MF:C12H8ClN3
MW:229.665020942688
CID:1316302
PubChem ID:838981
Update Time:2025-04-20

5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl-
    • 4-chloro-2-methyl-6-phenylpyrimidine-5-carbonitrile
    • 142076-88-8
    • DTXSID20356975
    • Inchi: 1S/C12H8ClN3/c1-8-15-11(9-5-3-2-4-6-9)10(7-14)12(13)16-8/h2-6H,1H3
    • InChI Key: RYHMZVJEQWNKQT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(C2C=CC=CC=2)=NC(C)=N1

Computed Properties

  • Exact Mass: 229.04084
  • Monoisotopic Mass: 229.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57

5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl- Related Literature

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